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Compound of Interest

Compound Name: Dibromoiodomethane

Cat. No.: B121520 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document provides a summary of safety and handling information for

dibromoiodomethane based on available data for structurally similar compounds. A specific

Safety Data Sheet (SDS) for dibromoiodomethane was not located during the compilation of

this guide. Therefore, the information presented should be considered a conservative

estimation of potential hazards. All laboratory work should be conducted under the guidance of

a qualified safety professional and after a thorough, substance-specific risk assessment.

Executive Summary
Dibromoiodomethane (CHBr₂I) is a trihalomethane of interest in various chemical syntheses.

Due to the presence of bromine and iodine, it is anticipated to have significant toxicological

properties.[1] This guide provides a comprehensive overview of the presumed safety and

handling precautions for dibromoiodomethane, based on data from analogous compounds

such as dibromomethane, bromoiodomethane, and other brominated and iodinated disinfection

byproducts. The consensus from available data suggests that compounds containing both

bromine and iodine can exhibit greater cytotoxicity and genotoxicity.[1] This necessitates

stringent adherence to safety protocols to minimize exposure.

Hazard Identification and Classification
While specific hazard classifications for dibromoiodomethane are not established, based on

data for similar compounds, it should be treated as a hazardous substance with the potential
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for the following:

Acute Toxicity: Likely harmful if swallowed, in contact with skin, or if inhaled.

Skin Corrosion/Irritation: Expected to cause skin irritation.[2]

Serious Eye Damage/Eye Irritation: Likely to cause serious eye irritation.

Carcinogenicity: May be a suspected carcinogen, as other trihalomethanes have been

classified as such.

Specific Target Organ Toxicity (Single Exposure): May cause respiratory irritation.

Aquatic Toxicity: Presumed to be toxic to aquatic life with long-lasting effects.

Physical and Chemical Properties
The following table summarizes the physical and chemical properties of compounds structurally

related to dibromoiodomethane. These values should be used as estimates for risk

assessment purposes.
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Property
Dibromometha
ne

Bromoiodomet
hane

Dibromochloro
methane

1,2-
Dibromoethan
e

Molecular

Formula
CH₂Br₂ CH₂BrI CHBr₂Cl C₂H₄Br₂

Molecular Weight 173.83 g/mol Not Available Not Available Not Available

Appearance

Clear, colorless

to pale yellow

liquid

Colorless, clear

liquid

Yellow-orange

liquid
Colorless liquid

Odor Sweetish odor No data available Sweet odor Sweet odor

Boiling Point 97 °C 138 - 141 °C 115 - 120 °C 131 - 132 °C

Melting Point -53 °C No data available -22 °C 9 - 10 °C

Specific Gravity 2.48 g/mL 2.93 g/cm³ 2.451 2.173

Vapor Pressure
35 mm Hg @ 20

°C
No data available No data available

11 mmHg @ 25

°C

Vapor Density 6.05 (air=1) No data available 7.2 6.5 (Air = 1.0)

Solubility in

Water

1.1 g/100g H₂O

@ 25°C
No data available

No information

available

No information

available

Flash Point Not Available No data available
No information

available
> 104 °C

Exposure Controls and Personal Protection
Engineering controls and personal protective equipment (PPE) are critical for minimizing

exposure to dibromoiodomethane.

Engineering Controls
Ventilation: Work should be conducted in a well-ventilated area, preferably within a certified

chemical fume hood.
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Containment: Use of a glove box for highly sensitive or large-scale operations should be

considered.

Safety Showers and Eyewash Stations: These must be readily accessible in the immediate

work area.

Personal Protective Equipment (PPE)
Eye and Face Protection: Chemical safety goggles or a face shield are mandatory.

Skin Protection:

Gloves: Wear appropriate chemical-resistant gloves (e.g., nitrile, neoprene). Consult glove

manufacturer's data for specific breakthrough times.

Clothing: A lab coat or chemical-resistant apron should be worn. For larger quantities or

tasks with a high risk of splashing, chemical-resistant coveralls may be necessary.

Respiratory Protection: If working outside of a fume hood or if ventilation is inadequate, a

NIOSH-approved respirator with an appropriate organic vapor cartridge is required.

Handling and Storage
Handling Procedures

Wash hands thoroughly after handling.

Avoid contact with eyes, skin, and clothing.

Avoid breathing vapors or mists.

Use only in a well-ventilated area or under a chemical fume hood.

Keep containers tightly closed when not in use.

Take off immediately all contaminated clothing and wash it before reuse.

Storage Conditions
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Store in a cool, dry, and well-ventilated place away from incompatible materials.

Keep containers tightly closed to prevent leakage.

The container should be stored in an upright position.

Protect from light, as it is noted as a light-sensitive compound.

Store in a locked cabinet or other secure area.

Incompatible Materials: Strong oxidizing agents, strong acids, strong bases, strong reducing

agents, and metals.

First Aid Measures
Immediate medical attention is crucial in all cases of exposure.

Exposure Route First Aid Protocol

Inhalation

Move the person to fresh air. If breathing is

difficult, give oxygen. If not breathing, give

artificial respiration. Seek immediate medical

attention.

Skin Contact

Immediately flush skin with plenty of water for at

least 15 minutes while removing contaminated

clothing and shoes. Seek medical attention if

irritation develops or persists.

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Remove contact

lenses if present and easy to do. Continue

rinsing. Seek immediate medical attention.

Ingestion

Do NOT induce vomiting unless directed by

medical personnel. Never give anything by

mouth to an unconscious person. Rinse mouth

with water. Seek immediate medical attention.
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Spill and Disposal Procedures
Spill Response

Evacuate the area and ensure adequate ventilation.

Wear appropriate PPE as outlined in Section 4.2.

Absorb the spill with an inert material such as vermiculite, sand, or earth.

Collect the absorbed material into a suitable, labeled container for disposal.

Do not allow the spill to enter drains or waterways.

Waste Disposal
Dispose of waste material at an approved waste disposal plant in accordance with local,

state, and federal regulations.

Do not dispose of down the drain or with household waste.

Toxicological Information
Specific toxicological data for dibromoiodomethane is not readily available. However,

iodinated and brominated disinfection byproducts are known to be more toxic than their

chlorinated counterparts. Studies on related compounds indicate potential for liver and kidney

damage, as well as carcinogenic effects with long-term exposure.

Experimental Protocols and Visualizations
Risk Assessment Workflow
The following diagram illustrates a logical workflow for assessing the risks associated with

handling dibromoiodomethane.
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Preparation Assessment Control Measures Action

Identify Need for
Dibromoiodomethane

Gather Safety Information
(SDS for Analogues)

Assess Potential Hazards
(Toxicity, Reactivity, etc.)

Evaluate Exposure Potential
(Quantity, Duration, Route)

Select Controls
(Fume Hood, PPE)

Develop Standard
Operating Procedure (SOP) Conduct Experiment Review and

Update Protocol

Click to download full resolution via product page

Caption: Risk assessment workflow for handling dibromoiodomethane.

PPE Selection Decision Tree
This diagram provides a decision-making framework for selecting the appropriate personal

protective equipment.
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Start: Handling
Dibromoiodomethane

Is work in a
certified fume hood?

Standard PPE:
- Safety Goggles

- Lab Coat
- Chemical-Resistant Gloves

Yes

Enhanced PPE:
- Standard PPE +

- NIOSH-approved Respirator

No

High risk of splash
or large quantity?

Add:
- Face Shield

- Chemical Apron/Coveralls

Yes

Proceed with
selected PPE

No

Work Begins
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Personnel Exposure Chemical Spill

Emergency Event
(Spill or Exposure)

Remove from exposure Evacuate immediate area

Administer First Aid
(Flush skin/eyes, fresh air)

Seek Immediate
Medical Attention

Notify supervisor and
safety personnel

Control spill with
appropriate PPE & materials

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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